BENGHE Foundational & Exploratory

Check Availability & Pricing

1,2-Dibutoxyanthracene chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dibutoxyanthracene

Cat. No.: B15403172

An In-depth Technical Guide to 9,10-Dibutoxyanthracene

Note to the reader: Initial research for "1,2-Dibutoxyanthracene” did not yield significant
results. However, there is a substantial body of research on the structurally related and more
commonly studied isomer, 9,10-Dibutoxyanthracene. This guide focuses on the chemical
structure, properties, and experimental protocols associated with 9,10-Dibutoxyanthracene,
which is likely the compound of interest for researchers in materials science and
photochemistry.

Chemical Structure and Properties

9,10-Dibutoxyanthracene is an aromatic organic compound characterized by an anthracene
core with two butoxy groups substituted at the 9 and 10 positions. This substitution pattern
significantly influences its electronic and photophysical properties.

Chemical Structure:
A simplified representation of the 9,10-Dibutoxyanthracene structure.
Physicochemical Properties:

A summary of the key physicochemical properties of 9,10-Dibutoxyanthracene is presented in
the table below.
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Property Value Reference
Molecular Formula C22H2602 [1112]
Molecular Weight 322.44 g/mol [11[2][3]
Appearance Colorless to pale yellow solid [1]
Melting Point 53-55 °C [1]
Boiling Point 478.8 £ 18.0 °C (Predicted) [1]
Density 1.058 + 0.06 g/cm?3 (20 °C, 760 ]

Torr)

N Soluble in dimethyl sulfoxide,
Solubility [1]
benzene, and toluene.

CAS Number 76275-14-4 [2][3]

Synthesis and Reactions
Synthesis of 9,10-Dibutoxyanthracene

9,10-Dibutoxyanthracene can be synthesized via the reaction of anthracene with butanol under
acidic catalysis.[1] The reaction is typically performed under reflux conditions with a strong acid
catalyst like sulfuric acid.[1]

Butanol e Sl 9,10-Dibutoxyanthracene
fm————— Reflux

Strong Acid Catalyst
(e.g., H2S0a4)
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Caption: Synthesis of 9,10-Dibutoxyanthracene.

Photodegradation

9,10-Dibutoxyanthracene is known to undergo photodegradation in the presence of air and
light.[4][5][6] Upon irradiation with UV light, it reacts with molecular oxygen to form 9,10-
dibutoxyanthracene-endoperoxide (DBA-EPO).[4][5][6] This endoperoxide can further
decompose into secondary products.[4][5] This property makes it a candidate for use as a
photo-induced oxygen scavenger.[4][5][6]

Experimental Protocols
Synthesis of 9,10-Dibutoxyanthracene-endoperoxide
(DBA-EPO)

This protocol describes the photosensitized generation of DBA-EPO from 9,10-
dibutoxyanthracene.[4]

Materials:

e 9,10-Dibutoxyanthracene (1)

Eosin Y (EY) (photosensitizer)[4]

N,N-dimethylformamide (DMF)[4]

Hexane

Saturated brine

Procedure:

o A mixture of 9,10-dibutoxyanthracene (99.6 mg) and Eosin Y (7.1 mg) is dissolved in DMF
(10 mL).[4]
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e The solution is irradiated with 530 nm light at room temperature for 4 hours with stirring in
the presence of air.[4]

e The crude product is extracted with hexane.[4]

e The organic layer is washed with saturated brine and then concentrated to obtain DBA-EPO
as an almost pure compound.[4]

Photodegradation Study of 9,10-Dibutoxyanthracene

This protocol outlines the investigation of the photodegradation of 9,10-Dibutoxyanthracene.[4]
Materials:

e 9,10-Dibutoxyanthracene (1)

e N,N-dimethylformamide-d7 (DMF-d7)

o Dimethyl terephthalate (DMT) (internal standard)

Equipment:

e Quartz cell

e 385 nm LED light source

» NMR spectrometer

Procedure:

An internal standard (DMT, 11.5 mg) and 9,10-dibutoxyanthracene (15 mg) are added to a
quartz cell.[4]

The solids are dissolved in DMF-d7 (1.5 mL).[4]

The solution is irradiated with 385 nm light at room temperature in the presence of air for 20
hours with stirring.[4]

Aliquots are removed at various time points during the irradiation.[4]
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e The samples are analyzed by *H NMR spectroscopy to determine the relative yields of the
reactant and products over time.[4][5]

Sample Preparation

Dissolve 9,10-Dibutoxyanthracene
and Internal Standard (DMT)
in DMF-d7

Expelliment

Irradiate with 385 nm light
in the presence of air

Take aliquots at
different time intervals

Ane%vlysis

Iil NMR Spectroscopﬂ

Determine relative yields of

reactant and products

Click to download full resolution via product page
Caption: Experimental workflow for photodegradation study.

Applications

9,10-Dibutoxyanthracene is primarily utilized in the field of organic synthesis and materials
science.[1] Its favorable optical properties make it suitable for use as:

e An electron transfer sensitizer for photopolymerization.[4][5][6]
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e Aprecursor for fluorescent dyes and light-emitting materials.[1]
e A component in the development of organic semiconductors and liquid crystal displays.[1]

e A photo-induced oxygen scavenger.[4][5][6]

Safety Information

While 9,10-Dibutoxyanthracene is considered to have a low potential hazard, standard
laboratory safety precautions should be followed.[1] This includes avoiding contact with skin
and eyes and ensuring adequate ventilation during handling.[1] In case of inhalation or
ingestion, immediate medical attention should be sought.[1] According to the Globally
Harmonized System (GHS), it may cause long-lasting harmful effects to aquatic life.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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